Cas no 785777-91-5 (2,5-Dibromo-4-(trifluoromethyl)pyrimidine)

• Product Name: 2,5-Dibromo-4-(trifluoromethyl)pyrimidine
• CAS No: 785777-91-5
• MF: C₅HBr₂F₃N₂
• MW: 305.878049612045
• CID: 3520991
• PubChem ID: 11255199
• Update Time: 2025-06-12

2,5-Dibromo-4-(trifluoromethyl)pyrimidine Chemical and Physical Properties

Names and Identifiers

• PYRIMIDINE, 2,5-DIBROMO-4-(TRIFLUOROMETHYL)-
• 2,5-Dibromo-4-(trifluoromethyl)pyrimidine
• SB58283
• AKOS024264047
• VBRLEROVGVYLPR-UHFFFAOYSA-N
• DS-12997
• KGB77791
• 785777-91-5
• Z1269172052
• EN300-7868385

• Inchi： 1S/C5HBr2F3N2/c6-2-1-11-4(7)12-3(2)5(8,9)10/h1H
• InChI Key： VBRLEROVGVYLPR-UHFFFAOYSA-N
• SMILES： C1(Br)=NC=C(Br)C(C(F)(F)F)=N1

Computed Properties

• Exact Mass: 305.84381Da
• Monoisotopic Mass: 303.84586Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 25.8Ų

Additional information on 2,5-Dibromo-4-(trifluoromethyl)pyrimidine

Introduction to 2,5-Dibromo-4-(trifluoromethyl)pyrimidine (CAS No. 785777-91-5)

2,5-Dibromo-4-(trifluoromethyl)pyrimidine, identified by the Chemical Abstracts Service Number (CAS No.) 785777-91-5, is a specialized heterocyclic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the pyrimidine class, a structural motif widely recognized for its biological activity and utility in medicinal chemistry. The presence of both bromo and trifluoromethyl substituents on the pyrimidine ring endows it with unique electronic and steric properties, making it a valuable intermediate in the synthesis of various bioactive molecules.

The structural features of 2,5-Dibromo-4-(trifluoromethyl)pyrimidine contribute to its versatility as a building block in organic synthesis. The bromo groups at the 2- and 5-positions provide reactive sites for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura, Stille, or Buchwald-Hartwig couplings. These reactions are pivotal in constructing complex molecular architectures, particularly in the development of novel therapeutic agents. Additionally, the electron-withdrawing nature of the trifluoromethyl group enhances the reactivity of the pyrimidine ring, facilitating nucleophilic substitution and other transformations that are essential for drug discovery.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting various diseases, including cancer and infectious disorders. 2,5-Dibromo-4-(trifluoromethyl)pyrimidine has emerged as a key precursor in the synthesis of kinase inhibitors, which are critical in oncology research. For instance, derivatives of this compound have been explored as inhibitors of tyrosine kinases, enzymes that play a central role in cancer cell proliferation and survival. The trifluoromethyl group, in particular, is known to improve metabolic stability and binding affinity, attributes that are highly desirable in drug design.

Moreover, the brominated pyrimidine scaffold has found applications beyond pharmaceuticals. In agrochemical research, 2,5-Dibromo-4-(trifluoromethyl)pyrimidine serves as a precursor for herbicides and fungicides. The halogenated pyrimidines exhibit potent activity against a range of plant pathogens, contributing to the development of more effective crop protection strategies. The ability to modify the substituents on the pyrimidine ring allows chemists to fine-tune the biological activity of these compounds, optimizing their efficacy while minimizing off-target effects.

The synthesis of 2,5-Dibromo-4-(trifluoromethyl)pyrimidine typically involves multi-step organic transformations starting from commercially available pyrimidine derivatives. Key steps include halogenation reactions to introduce bromine atoms at the 2- and 5-positions, followed by electrophilic substitution to incorporate the trifluoromethyl group. Advances in synthetic methodologies have enabled more efficient and scalable production processes for this compound, making it more accessible for industrial applications.

Recent studies have highlighted the potential of 2,5-Dibromo-4-(trifluoromethyl)pyrimidine in medicinal chemistry beyond its role as an intermediate. For example, researchers have investigated its derivatives as antimicrobial agents against drug-resistant bacteria. The structural framework of this compound allows for modifications that can enhance interactions with bacterial enzymes or cell wall components, leading to novel therapeutic approaches. Such investigations underscore the importance of heterocyclic compounds like pyrimidines in addressing global health challenges.

The impact of 2,5-Dibromo-4-(trifluoromethyl)pyrimidine extends to materials science as well. Pyrimidine-based compounds are being explored for their applications in organic electronics and photovoltaics due to their electron-deficient nature and ability to form stable conjugated systems. The bromo and trifluoromethyl groups can be further functionalized to tailor electronic properties, making this compound a promising candidate for developing next-generation electronic materials.

In conclusion,2,5-Dibromo-4-(trifluoromethyl)pyrimidine (CAS No. 785777-91-5) is a multifaceted compound with significant potential across multiple scientific disciplines. Its role as a synthetic intermediate in pharmaceuticals and agrochemicals underscores its importance in modern chemistry. As research continues to uncover new applications for this compound and its derivatives,2,5-Dibromo-4-(trifluoromethyl)pyrimidine is poised to remain at the forefront of chemical innovation.